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Compound of Interest

Compound Name: C.l. Disperse Blue 35

Cat. No.: B083241

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of C.I.
Disperse Blue 35 in various solvents. This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development and other fields where the
precise understanding of this dye's solubility is critical.

Introduction to C.I. Disperse Blue 35

C.l. Disperse Blue 35 is an anthraquinone dye known for its use in coloring synthetic fibers. Its
chemical structure, characterized by a substituted anthraquinone core, dictates its solubility
properties, which are of paramount importance for its application and for assessing its
environmental and biological interactions. It is crucial to distinguish C.l. Disperse Blue 35
(CAS No. 12222-75-2, Molecular Formula: C20H14N205) from the similarly named C.I. Solvent
Blue 35 (CAS No. 17354-14-2, Molecular Formula: C22H26N202), as they are distinct chemical
entities with different properties.

Quantitative Solubility Data

The solubility of a compound is a fundamental physicochemical property that influences its
behavior in various systems. For C.l. Disperse Blue 35, solubility data is essential for a range
of applications, from optimizing dyeing processes to conducting toxicological and
environmental impact studies.
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Water Solubility

C.l. Disperse Blue 35 exhibits low solubility in water, a characteristic feature of disperse dyes.
The approximate water solubility of C.I. Disperse Blue 35 is 30 mg/L[1]. This low agueous
solubility is a key factor in its application for dyeing hydrophobic fibers.

Organic Solvent Solubility

Comprehensive quantitative data on the solubility of C.I. Disperse Blue 35 in a wide range of
organic solvents is not readily available in published literature. However, based on the general
characteristics of anthraquinone disperse dyes, it is expected to be sparingly soluble in many
common organic solvents. Further experimental determination is required to establish a
detailed solubility profile in solvents such as acetone, ethanol, dimethylformamide (DMF), and
toluene.

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires robust and well-defined experimental protocols.
The following sections detail two common methods for determining the solubility of dyes like
C.l. Disperse Blue 35.

Gravimetric Method

The gravimetric method is a direct and reliable technique for determining the solubility of a
solute in a solvent. It involves preparing a saturated solution, separating the dissolved solute
from the undissolved solid, and then determining the mass of the dissolved solute.

Detailed Methodology:

o Saturation: An excess amount of C.l. Disperse Blue 35 is added to a known volume of the
desired solvent in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure that equilibrium is reached and the solution is saturated. A
thermostatically controlled shaker bath is recommended to maintain a constant temperature.

e Phase Separation: The saturated solution is carefully separated from the undissolved dye.
This is typically achieved by filtration through a fine-porosity filter (e.g., 0.45 um PTFE
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syringe filter) to remove all solid particles. To prevent precipitation during filtration, the
filtration apparatus should be maintained at the same temperature as the saturated solution.

e Solvent Evaporation: A known volume of the clear, saturated filtrate is transferred to a pre-
weighed, dry container. The solvent is then carefully evaporated under controlled conditions
(e.g., in a vacuum oven at a temperature that does not cause decomposition of the dye).

e Mass Determination: The container with the dried dye residue is weighed. The mass of the
dissolved dye is calculated by subtracting the initial mass of the empty container.

o Solubility Calculation: The solubility is then calculated and expressed in grams per liter (g/L)
or milligrams per liter (mg/L).

UV-Vis Spectrophotometric Method

The UV-Vis spectrophotometric method is an indirect but sensitive technique for determining
the concentration of a colored compound in a solution. This method relies on the Beer-Lambert
law, which states that the absorbance of a solution is directly proportional to the concentration
of the absorbing species.

Detailed Methodology:

o Determination of Maximum Absorbance (Amax): A dilute solution of C.l. Disperse Blue 35 in
the chosen solvent is prepared, and its UV-Vis absorption spectrum is recorded to determine
the wavelength of maximum absorbance (Amax).

o Preparation of Standard Solutions: A series of standard solutions of C.l. Disperse Blue 35
with known concentrations are prepared in the selected solvent.

 Calibration Curve Construction: The absorbance of each standard solution is measured at
the predetermined Amax using a UV-Vis spectrophotometer. A calibration curve is then
plotted with absorbance on the y-axis and concentration on the x-axis. The resulting graph
should be a straight line passing through the origin, and its equation (y = mx + c¢) is
determined.

o Preparation of Saturated Solution: A saturated solution of C.l. Disperse Blue 35 is prepared
as described in the gravimetric method (steps 1 and 2).
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 Dilution of Saturated Solution: After filtration, a precise volume of the clear, saturated filtrate
is diluted with a known volume of the solvent to bring the absorbance within the linear range
of the calibration curve.

o Absorbance Measurement: The absorbance of the diluted saturated solution is measured at
Amax.

o Concentration Calculation: The concentration of the diluted solution is determined using the
equation of the calibration curve. The concentration of the original saturated solution is then
calculated by multiplying the result by the dilution factor.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for determining the solubility of C.I.
Disperse Blue 35.
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Caption: Experimental workflow for determining the solubility of C.l. Disperse Blue 35.
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This technical guide provides a foundation for understanding and determining the solubility of
C.l. Disperse Blue 35. For precise applications, it is recommended that researchers perform
their own solubility determinations using the detailed protocols provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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